![molecular formula C8H12O B6208540 6-methylspiro[3.3]heptan-1-one, Mixture of diastereomers CAS No. 2703774-11-0](/img/no-structure.png)
6-methylspiro[3.3]heptan-1-one, Mixture of diastereomers
Overview
Description
6-methylspiro[3.3]heptan-1-one is a mixture of diastereomers. Diastereomers are stereoisomers that are not mirror images of each other . This compound has a molecular formula of C8H12O and a molecular weight of 124.2 .
Molecular Structure Analysis
The molecular structure of 6-methylspiro[3.3]heptan-1-one involves a spirocyclic system, which is a type of cyclic compound where two rings share a single atom . The exact structure would depend on the specific diastereomers in the mixture .Physical And Chemical Properties Analysis
6-methylspiro[3.3]heptan-1-one has a molecular formula of C8H12O and a molecular weight of 124.2 . Other physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-methylspiro[3.3]heptan-1-one involves the formation of a spirocyclic ring system through a Diels-Alder reaction followed by a series of functional group transformations.", "Starting Materials": [ "Cyclopentadiene", "Methyl vinyl ketone", "Acetic anhydride", "Sodium acetate", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Sodium sulfate", "Magnesium", "Bromoethane", "Ethyl acetate", "Methanol" ], "Reaction": [ "Step 1: Cyclopentadiene and methyl vinyl ketone undergo a Diels-Alder reaction in the presence of acetic anhydride and sodium acetate to form a spirocyclic intermediate.", "Step 2: The spirocyclic intermediate is treated with methanol and hydrochloric acid to hydrolyze the acetyl group and form a ketone.", "Step 3: The ketone is reduced with sodium borohydride to form the corresponding alcohol.", "Step 4: The alcohol is treated with hydrochloric acid to form the corresponding chloride.", "Step 5: The chloride is treated with magnesium to form a Grignard reagent.", "Step 6: The Grignard reagent is reacted with bromoethane to form the corresponding ether.", "Step 7: The ether is hydrolyzed with hydrochloric acid to form the corresponding alcohol.", "Step 8: The alcohol is treated with sodium hydroxide and then with acetic anhydride to form the corresponding acetate.", "Step 9: The acetate is hydrolyzed with hydrochloric acid to form the final product, 6-methylspiro[3.3]heptan-1-one, mixture of diastereomers." ] } | |
CAS RN |
2703774-11-0 |
Product Name |
6-methylspiro[3.3]heptan-1-one, Mixture of diastereomers |
Molecular Formula |
C8H12O |
Molecular Weight |
124.2 |
Purity |
95 |
Origin of Product |
United States |
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